Cas no 112-47-0 (1,10-Decanediol)

1,10-Decanediol Chemical and Physical Properties
Names and Identifiers
-
- 1,10-Decanediol
- 1,10-Dihydroxydecane
- Decanediol
- 1,10-Decandiol
- 1,10-Ddecanediol
- decane-1,10-diol
- Decamethylene Glycol
- 1,10-Decadiol
- 10-Decanediol
- Decan-1,10-diol
- decamethylendiol
- DECAMETHYLENEDIOL
- TIMTEC-BB SBB008880
- 1,10-Decamethylenediol
- 1,10-Decamethylene diol
- 1,6-Bis(2-hydroxyethyl)hexane
- alpha,omega-Decanediol
- .alpha.,.omega.-Decanediol
- FOTKYAAJKYLFFN-UHFFFAOYSA-N
- 5I577UDK52
- 1,10 decanediol
- 1.10-decandiol
- 1,10-Decamethylene glycol
- 1,10-Decane
- KSC175S0D
- 4-
- 1,10-Decanediol, 99%
- 1,10-Decanediol, 98%
- alpha,omegaDecanediol
- BCP04147
- BDBM36279
- NSC 17165
- NSC-17165
- D0014
- SCHEMBL27054
- EN300-19917
- D70495
- UNII-5I577UDK52
- 112-47-0
- Decane1,10diol
- doi:10.14272/FOTKYAAJKYLFFN-UHFFFAOYSA-N.1
- EINECS 203-975-2
- NS00015742
- AKOS009031399
- 1,10Decamethylenediol
- NSC17165
- AI3-09208
- DTXSID3059420
- 1,10Decamethylene diol
- 1,10decanediol
- 4-01-00-02613 (Beilstein Handbook Reference)
- 1,10-DECANEDIOL [INCI]
- AS-14349
- Q20054514
- 1,10dihydroxydecane
- 1,6Bis(2hydroxyethyl)hexane
- SPEZIOL C 10/2
- CS-W017489
- 1,10-Decanediol, Vetec(TM) reagent grade, 98%
- DB-041095
- F8880-3145
- DTXCID4033261
- BRN 1698975
- MFCD00004749
- DECAMETHYLENE GLYCOL [MI]
-
- MDL: MFCD00004749
- Inchi: 1S/C10H22O2/c11-9-7-5-3-1-2-4-6-8-10-12/h11-12H,1-10H2
- InChI Key: FOTKYAAJKYLFFN-UHFFFAOYSA-N
- SMILES: O([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])O[H]
- BRN: 1698975
Computed Properties
- Exact Mass: 174.16200
- Monoisotopic Mass: 174.162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 9
- Complexity: 64.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- XLogP3: 2.5
- Topological Polar Surface Area: 40.5
- Surface Charge: 0
Experimental Properties
- Color/Form: White needle like crystals.
- Density: 1,08 g/cm3
- Melting Point: 72.0 to 75.0 deg-C
- Boiling Point: 297 ºC
- Flash Point: Fahrenheit: 305.6 ° f
Celsius: 152 ° c - Refractive Index: 1.4603 (estimate)
- Solubility: 0.7g/l
- Water Partition Coefficient: Insoluble
- Stability/Shelf Life: Stable. Incompatible with oxidizing agents, acid chlorides, acid anhydrides, chloroformates, reducing agents.
- PSA: 40.46000
- LogP: 2.09180
- Solubility: Soluble in alcohol and hot ether, almost insoluble in cold water and petroleum ether.
- Merck: 2849
- FEMA: 3095
1,10-Decanediol Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:1
- Safety Instruction: S24/25
- RTECS:HD8433713
- Safety Term:S24/25
- TSCA:Yes
- Storage Condition:Store at room temperature
1,10-Decanediol Customs Data
- HS CODE:29053980
- Customs Data:
China Customs Code:
2905399090Overview:
2905399090 Other diols.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2905399090 other diols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
1,10-Decanediol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB115204-500 g |
1,10-Decanediol, 97%; . |
112-47-0 | 97% | 500g |
€140.60 | 2023-01-31 | |
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | D0014-500G |
1,10-Decanediol |
112-47-0 | >97.0%(GC) | 500g |
¥530.00 | 2024-04-18 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1017178-100g |
1,10-Decanediol |
112-47-0 | 98% | 100g |
¥51.00 | 2024-08-09 | |
Enamine | EN300-19917-2.5g |
decane-1,10-diol |
112-47-0 | 95% | 2.5g |
$25.0 | 2023-09-16 | |
TRC | D226340-100g |
1,10-Decanediol |
112-47-0 | 100g |
$ 138.00 | 2023-09-08 | ||
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D107052-100g |
1,10-Decanediol |
112-47-0 | 98% | 100g |
¥39.90 | 2023-09-03 | |
eNovation Chemicals LLC | D397858-100g |
1,10-Decanediol |
112-47-0 | 97% | 100g |
$145 | 2024-05-24 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R017515-100g |
1,10-Decanediol |
112-47-0 | 98% | 100g |
¥37 | 2023-09-10 | |
TRC | D226340-50g |
1,10-Decanediol |
112-47-0 | 50g |
$ 81.00 | 2023-09-08 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | D1203-100G |
1,10-Decanediol |
112-47-0 | 100g |
¥365.58 | 2023-11-09 |
1,10-Decanediol Suppliers
1,10-Decanediol Related Literature
-
1. Synthesis of (R)-[1-2H,1-3H]- and [1,1,10,10-2H4]-decane: inverse isotope effects in the protonation of anions from 1,3-dithiansBernard T. Golding,Panayiotis V. Ioannou,Ian F. Eckhard J. Chem. Soc. Perkin Trans. 1 1978 774
-
Xin-Lang Wu,Yi Chen,Wen-Jing Hu,Yahu A. Liu,Xue-Shun Jia,Jiu-Sheng Li,Biao Jiang,Ke Wen Org. Biomol. Chem. 2017 15 4897
-
3. Highly selective monotetrahydropyranylation of symmetrical diols catalysed by a strongly acidic ion-exchange resinTakeshi Nishiguchi,Masahumi Kuroda,Masahiko Saitoh,Akiko Nishida,Shizuo Fujisaki J. Chem. Soc. Chem. Commun. 1995 2491
-
Chen-Qiang Deng,Qin-Zhu Jiang,Jin Deng,Yao Fu Green Chem. 2021 23 2169
-
Vasilios Tsanaktsis,Dimitrios N. Bikiaris,Nathanael Guigo,Stylianos Exarhopoulos,Dimitrios G. Papageorgiou,Nicolas Sbirrazzuoli,George Z. Papageorgiou RSC Adv. 2015 5 74592
Related Categories
- Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
- Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
- Natural Products and Extracts Flavors and Fragrances
- Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
- Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols
Additional information on 1,10-Decanediol
Recent Advances in the Study of 1,10-Decanediol (CAS: 112-47-0) and Its Applications in Chemical Biology and Pharmaceutical Research
1,10-Decanediol (CAS: 112-47-0) is a linear aliphatic diol that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its ten-carbon chain and hydroxyl groups at both ends, serves as a crucial building block in the synthesis of polymers, drug delivery systems, and bioactive molecules. Recent studies have explored its potential in enhancing drug solubility, improving biocompatibility, and serving as a linker in prodrug design. This research brief aims to summarize the latest findings and advancements related to 1,10-Decanediol, with a focus on its chemical properties, biological applications, and emerging trends in pharmaceutical development.
One of the most notable advancements in the study of 1,10-Decanediol is its role in polymer chemistry. Researchers have demonstrated its utility in the synthesis of biodegradable polyesters and polyurethanes, which are increasingly used in medical devices and controlled-release drug delivery systems. A 2023 study published in the Journal of Biomaterials Science highlighted the compound's ability to form stable, biocompatible polymers with tunable mechanical properties. These polymers exhibit low cytotoxicity and high degradation rates, making them ideal for temporary implants and tissue engineering scaffolds. Furthermore, the incorporation of 1,10-Decanediol into copolymer systems has been shown to enhance drug-loading capacity and release kinetics, paving the way for more efficient therapeutic formulations.
In the realm of drug delivery, 1,10-Decanediol has emerged as a promising candidate for improving the pharmacokinetic profiles of poorly soluble drugs. A recent investigation published in Molecular Pharmaceutics explored its use as a co-solvent and stabilizer in nanoemulsion formulations. The study reported that 1,10-Decanediol significantly increased the solubility of hydrophobic drugs such as paclitaxel and curcumin, while also improving their bioavailability. Additionally, its amphiphilic nature enables the formation of micellar structures, which can encapsulate drugs and protect them from premature degradation. These findings underscore the potential of 1,10-Decanediol in addressing one of the major challenges in drug development—poor aqueous solubility.
Another exciting area of research involves the application of 1,10-Decanediol in prodrug design. Prodrugs are biologically inactive compounds that undergo enzymatic or chemical transformation in vivo to release the active drug. A 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated the use of 1,10-Decanediol as a linker in prodrugs targeting cancer cells. The researchers synthesized a series of prodrugs by conjugating chemotherapeutic agents to 1,10-Decanediol via ester linkages. These prodrugs exhibited selective activation in tumor tissues, minimizing systemic toxicity and improving therapeutic efficacy. The study also highlighted the compound's stability under physiological conditions, which is critical for ensuring controlled drug release.
Beyond its pharmaceutical applications, 1,10-Decanediol has also been investigated for its antimicrobial properties. A 2023 study in Applied Microbiology and Biotechnology revealed that the compound exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to leakage of intracellular contents and eventual cell death. These findings suggest that 1,10-Decanediol could serve as a valuable additive in antimicrobial coatings for medical devices or as a standalone disinfectant. However, further studies are needed to evaluate its safety profile and potential resistance mechanisms.
In conclusion, 1,10-Decanediol (CAS: 112-47-0) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a polymer building block, drug delivery enhancer, prodrug linker, and antimicrobial agent underscores its broad utility. Recent studies have provided valuable insights into its mechanisms of action and potential applications, paving the way for future innovations. As research in this area progresses, it is anticipated that 1,10-Decanediol will play an increasingly important role in the development of next-generation therapeutics and biomaterials. Researchers and industry professionals are encouraged to explore its potential further, particularly in addressing unmet medical needs and improving patient outcomes.

